Cas no 2228778-47-8 (methyl 3-amino-2-(1H-1,2,4-triazol-3-yl)propanoate)

• Product Name: methyl 3-amino-2-(1H-1,2,4-triazol-3-yl)propanoate
• CAS No: 2228778-47-8
• MF: C₆H₁₀N₄O₂
• MW: 170.16920042038
• CID: 6264784
• PubChem ID: 165614537
• Update Time: 2025-06-11

methyl 3-amino-2-(1H-1,2,4-triazol-3-yl)propanoate Chemical and Physical Properties

Names and Identifiers

• methyl 3-amino-2-(1H-1,2,4-triazol-3-yl)propanoate
• EN300-1811351
• 2228778-47-8

• Inchi： 1S/C6H10N4O2/c1-12-6(11)4(2-7)5-8-3-9-10-5/h3-4H,2,7H2,1H3,(H,8,9,10)
• InChI Key： QNQXNOJWYJKWNY-UHFFFAOYSA-N
• SMILES： O(C)C(C(C1=NC=NN1)CN)=O

Computed Properties

• Exact Mass: 170.08037557g/mol
• Monoisotopic Mass: 170.08037557g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 164
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.1
• Topological Polar Surface Area: 93.9Ų

Additional information on methyl 3-amino-2-(1H-1,2,4-triazol-3-yl)propanoate

Methyl 3-amino-2-(1H-1,2,4-triazol-3-yl)propanoate (CAS No. 2228778-47-8): A Comprehensive Overview

Methyl 3-amino-2-(1H-1,2,4-triazol-3-yl)propanoate, identified by its CAS number 2228778-47-8, is a compound of significant interest in the field of pharmaceutical chemistry and biochemistry. This molecule has garnered attention due to its unique structural features and potential applications in drug development. The presence of both amino and carboxyl functional groups, coupled with the incorporation of a triazole ring, makes it a versatile intermediate for synthesizing various bioactive molecules.

The compound's structure consists of a propanoate backbone modified at the third carbon with an amino group and at the second carbon with a 1H-1,2,4-triazol-3-yl moiety. This specific arrangement not only contributes to its chemical reactivity but also influences its biological interactions. The triazole ring, known for its stability and ability to participate in hydrogen bonding, enhances the molecule's solubility and binding affinity to biological targets.

In recent years, there has been growing interest in the development of novel heterocyclic compounds for their therapeutic potential. The triazole scaffold is particularly noteworthy, as it is widely used in medicinal chemistry due to its ability to modulate various biological pathways. For instance, triazole derivatives have been explored for their antimicrobial, anti-inflammatory, and anticancer properties. The compound in question, methyl 3-amino-2-(1H-1,2,4-triazol-3-yl)propanoate, represents a promising candidate for further investigation in these areas.

One of the most compelling aspects of this compound is its potential as a building block for more complex pharmacophores. The combination of an amino group and a carboxyl group provides multiple points of attachment for further functionalization. This flexibility allows chemists to design derivatives with tailored properties for specific applications. For example, the amino group can be acylated or alkylated to introduce additional functionalities, while the carboxyl group can be esterified or amidated to enhance solubility or stability.

Recent studies have highlighted the importance of understanding the molecular interactions between small molecules and biological targets. Computational methods such as molecular docking and molecular dynamics simulations have become indispensable tools in this regard. These techniques allow researchers to predict how a compound will bind to a target protein or enzyme, providing insights into its mechanism of action. In the case of methyl 3-amino-2-(1H-1,2,4-triazol-3-yl)propanoate, such studies could reveal its potential as an inhibitor or modulator of key biological pathways.

The synthesis of this compound involves several key steps that highlight the ingenuity of modern organic chemistry. The introduction of the triazole ring typically requires cycloaddition reactions between azides and alkynes under transition metal catalysis. This approach not only provides high yields but also allows for regioselective functionalization at different positions on the triazole ring. The subsequent modification of the propanoate backbone involves nucleophilic substitution reactions or other coupling strategies that establish the desired connectivity.

From a pharmaceutical perspective, one of the most exciting possibilities is the development of new drugs based on this scaffold. The triazole moiety has already been successfully incorporated into several marketed drugs due to its ability to enhance binding affinity and metabolic stability. By further optimizing the structure of methyl 3-amino-2-(1H-1,2,4-triazol-3-yl)propanoate through medicinal chemistry approaches such as structure-based drug design or high-throughput screening (HTS), researchers may uncover novel therapeutic agents with improved efficacy and reduced side effects.

The compound's potential extends beyond drug development; it also finds applications in agrochemicals and material science. For instance, derivatives of this molecule could be explored as intermediates for synthesizing herbicides or fungicides that target specific enzymes in plants or fungi. Additionally, its unique structural features make it suitable for designing functional materials such as polymers or ligands for metal ion sequestration.

In conclusion, methyl 3-amino-2-(1H-1,2,4-triazol-3-yl)propanoate (CAS No. 2228778-47-8) is a multifaceted compound with significant potential in various fields including pharmaceuticals, agrochemicals, and material science. Its unique structural features—comprising an amino group at C3 and a triazole ring at C2—make it an excellent candidate for further exploration through synthetic chemistry and biological studies. As research continues to uncover new applications for this molecule and its derivatives, it is likely to play an increasingly important role in advancing scientific knowledge and innovation.